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Compound of Interest

Compound Name: 3,5-Dichlorosalicylaldehyde

Cat. No.: B181256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-
Dichlorosalicylaldehyde in various organic solvents. The information contained herein is

intended to be a valuable resource for researchers and professionals engaged in chemical

synthesis, drug development, and other scientific endeavors where this compound is utilized.

This document details available solubility data, outlines a robust experimental protocol for its

determination, and provides a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 3,5-
Dichlorosalicylaldehyde
The solubility of 3,5-Dichlorosalicylaldehyde is a critical physical property that influences its

handling, reactivity, and application in various chemical processes. The following table

summarizes the available quantitative and qualitative solubility data in common organic

solvents. It is important to note that the temperature at which these solubilities were determined

is not specified in the available literature, which is a significant limitation.
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Solvent
Solvent
Type

Molar Mass
( g/mol )

Boiling
Point (°C)

Solubility
Temperatur
e (°C)

Ethanol Polar Protic 46.07 78.4

5% (w/v) or

50 mg/mL[1]

[2]

Not Specified

Chloroform Nonpolar 119.38 61.2 50 mg/mL[1] Not Specified

Acetone Polar Aprotic 58.08 56
Moderately

Soluble[3]
Not Specified

Methanol Polar Protic 32.04 64.7

Almost

Transparent[4

][5]

Not Specified

Water Polar Protic 18.02 100
Insoluble[4]

[5][6][7]
Not Specified

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic 78.13 189
Soluble

(Qualitative)
Not Specified

Toluene Nonpolar 92.14 110.6 Not Specified Not Specified

Experimental Protocol: Determination of Solubility
via the Shake-Flask Gravimetric Method
The following detailed methodology describes the determination of the solubility of 3,5-
Dichlorosalicylaldehyde in an organic solvent of interest. This protocol is based on the widely

used shake-flask method coupled with gravimetric analysis, which involves achieving

equilibrium between the solute and solvent, followed by the quantitative determination of the

dissolved solute.

1. Materials and Equipment:

3,5-Dichlorosalicylaldehyde (crystalline solid, purity ≥98%)

Selected organic solvent (analytical grade)
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Glass vials with screw caps

Constant temperature orbital shaker or magnetic stirrer with temperature control

Analytical balance (readability ±0.1 mg)

Syringe filters (0.45 µm pore size, compatible with the solvent)

Syringes

Pre-weighed evaporation dishes (e.g., glass or aluminum)

Drying oven or vacuum oven

Desiccator

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of 3,5-Dichlorosalicylaldehyde to a glass vial containing a known

volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is

crucial to ensure that a saturated solution is achieved.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature orbital shaker or on a magnetic stirrer set to a

specific temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to

reach equilibrium. Periodically, visually inspect the vial to confirm that excess solid

remains.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the vial to stand undisturbed at the set temperature for

at least one hour to allow the excess solid to settle.
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Carefully withdraw a known volume (e.g., 5 mL) of the supernatant using a syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed

evaporation dish. This step is critical to remove any undissolved solid particles.

Solvent Evaporation:

Place the evaporation dish containing the filtered solution into a drying oven set to a

temperature that is well below the boiling point of the solvent and the melting point of 3,5-
Dichlorosalicylaldehyde (m.p. 95-97 °C) to avoid decomposition. A temperature range of

40-60 °C is generally suitable for many common organic solvents. For high-boiling point

solvents like DMSO, a vacuum oven at a moderate temperature is recommended to

facilitate complete evaporation.

Continue the drying process until all the solvent has visibly evaporated.

Mass Determination and Calculation:

Transfer the evaporation dish to a desiccator to cool to room temperature and to prevent

moisture absorption.

Once cooled, weigh the evaporation dish containing the dried solute on an analytical

balance.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculate the solubility using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of

filtered solution in mL) * 100

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 3,5-Dichlorosalicylaldehyde.
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Preparation of Saturated Solution

Sampling and Filtration

Gravimetric Analysis

Add excess 3,5-Dichlorosalicylaldehyde
to a known volume of solvent in a vial

Seal the vial

Agitate at a constant temperature
(e.g., 24-48 hours)

Allow excess solid to settle

Withdraw a known volume of supernatant

Filter the solution through a 0.45 µm
syringe filter into a pre-weighed dish

Evaporate the solvent in a drying oven

Cool the dish in a desiccator

Weigh the dish with the dried solute

Repeat drying and weighing until
constant mass is achieved

Calculate solubility (g/100 mL)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

